Cas no 1261724-88-2 (3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid)
3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid
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- Inchi: 1S/C13H7ClF3NO3/c14-10-6-18-5-9(11(10)12(19)20)7-1-3-8(4-2-7)21-13(15,16)17/h1-6H,(H,19,20)
- InChI Key: AZWATVJMWINJDE-UHFFFAOYSA-N
- SMILES: ClC1=CN=CC(=C1C(=O)O)C1C=CC(=CC=1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 372
- XLogP3: 3.8
- Topological Polar Surface Area: 59.4
3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013002641-250mg |
3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid |
1261724-88-2 | 97% | 250mg |
$475.20 | 2023-09-03 | |
| Alichem | A013002641-500mg |
3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid |
1261724-88-2 | 97% | 500mg |
$806.85 | 2023-09-03 | |
| Alichem | A013002641-1g |
3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid |
1261724-88-2 | 97% | 1g |
$1519.80 | 2023-09-03 |
3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid
Introduction to 3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1261724-88-2)
3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1261724-88-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted isonicotinic acid moiety and a trifluoromethoxyphenyl group, which contribute to its potential therapeutic applications.
The chemical structure of 3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid is defined by its molecular formula C15H9ClF3N2O3. The presence of the trifluoromethoxy group imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. The chloro substitution on the isonicotinic acid ring further enhances its reactivity and stability, making it a valuable candidate for drug development.
In recent years, 3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid has been the subject of extensive research due to its potential as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity in various biological assays, including anti-inflammatory, anti-cancer, and anti-viral activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases.
The pharmacokinetic properties of 3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. In particular, the compound's high lipophilicity and low molecular weight facilitate its cellular uptake and tissue distribution, enhancing its bioavailability.
In addition to its therapeutic potential, 3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid has been explored for its use in diagnostic imaging. The trifluoromethoxy group can be radiolabeled with isotopes such as fluorine-18, making it suitable for positron emission tomography (PET) imaging. This application has significant implications for early disease detection and monitoring treatment response.
The synthesis of 3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid involves a multi-step process that typically begins with the preparation of the key intermediates. One common synthetic route involves the reaction of 4-trifluoromethoxybenzaldehyde with an appropriate nitrogen-containing reagent to form the desired isonicotinic acid derivative. The final step often involves chlorination to introduce the chloro substituent. Advances in synthetic methodologies have led to more efficient and scalable processes, making it feasible for large-scale production.
The safety profile of 3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid has been evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in preclinical models. However, as with any new chemical entity, further safety assessments are necessary before it can be advanced to clinical trials.
In conclusion, 3-Chloro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid (CAS No. 1261724-88-2) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its potential applications in various therapeutic areas, including inflammation, cancer, and diagnostic imaging. As more data becomes available from preclinical and clinical studies, this compound may pave the way for new treatments and diagnostic tools in the future.
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